Cas no 202114-47-4 (D-Ribose-13C5)

• Product Name: D-Ribose-13C5
• CAS No: 202114-47-4
• Molecular Formula: C₅H₁₀O₅
• Molecular Weight: 150.1299
• CID: 253770
• PubChem ID: 71772288

D-Ribose-13C5 Properties

Names and Identifiers

• D-Ribose-13C5 (9CI)
• D-[UL-13C5]RIBOSE
• D-Ribose-13C5
• D-Ribose-13C5
• UL-13C5]-D-Ribose
• D-Ribose-13C5, 99 atom % 13C, 99%
• (3R,4R,5R)-(2,3,4,5,6-13C5)oxane-2,3,4,5-tetrol
• J-013125
• 202114-47-4

• InChIKey： SRBFZHDQGSBBOR-UWNVARNQSA-N
• Inchi： InChI=1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3-,4-,5?/m1/s1/i1+1,2+1,3+1,4+1,5+1
• SMILES： O[13C@@H]1[13CH2]O[13CH](O)[13C@H](O)[13C@@H]1O

Computed Properties

• Exact Mass: 155.07000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 155.07
• Heavy Atom Count: 10
• Complexity: 117
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.5
• Topological Polar Surface Area: 90.2A^2

Experimental Properties

• LogP: -2.58230
• PSA: 90.15000
• Boiling Point: Not available
• Melting Point: 87-89oC
• Vapor Pressure: Not available
• Flash Point: Not available
• Solubility: Methanol (Slightly, Heated), Water (Slightly)
• Density: 1.8±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides